3-(3-Amino-1,2,4-triazin-5-yl)benzoic acid

• IUPAC Name: 3-(3-amino-1,2,4-triazin-5-yl)benzoic acid
• InChI: InChI=1S/C10H8N4O2/c11-10-13-8(5-12-14-10)6-2-1-3-7(4-6)9(15)16/h1-5H,(H,15,16)(H2,11,13,14)
• InChI Key: LAQGXKRABZRXFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CN=NC(=N2)N
• Molecular Formula: C10H8N4O2
• Molecular Weight: 216.20 g/mol

Description

3-(3-Amino-1,2,4-triazin-5-yl)benzoic acid is a compound with the CAS Number: 2361703-56-0. It has a molecular weight of 216.2 and is a powder at room temperature.

Synthesis Analysis

1,3,5-Triazine 4-aminobenzoic acid derivatives were prepared by conventional method or by using microwave irradiation. Using microwave irradiation gave the desired products in less time, good yield, and higher purity. Esterification of the 4-aminobenzoic acid moiety afforded methyl ester analogues.

Molecular Structure Analysis

The IUPAC Name of this compound is 3-(3-amino-1,2,4-triazin-5-yl)benzoic acid. The Inchi Code is 1S/C10H8N4O2/c11-10-13-8(5-12-14-10)6-2-1-3-7(4-6)9(15)16/h1-5H, (H,15,16)(H2,11,13,14).

Chemical Reactions Analysis

The synthesis of 1,3,5-triazine derivatives involves the replacement of chloride ions in cyanuric chloride. This process gives several variants of 1,3,5-triazine derivatives which were investigated as biologically active small molecules.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. and is stored at room temperature.

Scientific Research Applications

Antimicrobial Activity

• Enamine derivatives have been evaluated for their antimicrobial properties. .

Computational Chemistry and Drug Design

• Computational tools, such as the PLANTS program, have been employed to study the binding interactions of enamine derivatives with biological targets. .

Mechanism of Action

Target of Action

Similar triazine derivatives have been investigated for their antimicrobial, antimalarial, anti-cancer, and anti-viral activities .

Mode of Action

It’s known that triazine derivatives interact with their targets, leading to changes that can inhibit the growth of bacteria, viruses, and cancer cells .

Biochemical Pathways

It’s known that triazine derivatives can interfere with various biological processes, including dna replication, protein synthesis, and metabolic pathways .

Result of Action

Similar triazine derivatives have shown promising activity against staphylococcus aureus and escherichia coli .

Action Environment

It’s known that factors such as temperature, ph, and the presence of other substances can affect the activity of similar compounds .

Safety and Hazards

The safety information for this compound includes several hazard statements: H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

While specific future directions for this compound are not mentioned in the retrieved documents, the necessity for effective therapy has stimulated research into the design and synthesis of novel antimicrobial molecules. As multidrug-resistant bacterial strains proliferate, these compounds could play a significant role in future therapeutic strategies.